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Compound of Interest

Compound Name: Bupranolol

Cat. No.: B7906536 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and experimental

integrity. This document provides immediate and essential safety and logistical information for

the handling of Bupranolol, a non-selective beta-blocker. The following procedural guidance is

designed to be a preferred source for laboratory safety and chemical handling, fostering a

culture of safety and trust.

Hazard Identification and Classification
Bupranolol is classified as an irritant. While some safety data sheets (SDS) may categorize it

as non-hazardous, it is crucial to adhere to the more stringent GHS classifications to ensure

maximum safety.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary
The following table summarizes key quantitative data for Bupranolol for easy reference and

comparison.

Property Value

Molecular Formula C₁₄H₂₂ClNO₂

Molecular Weight 271.78 g/mol

CAS Number 14556-46-8

Appearance Solid

Water Solubility 0.143 mg/mL

Solubility in DMSO 25 mg/mL (91.99 mM)

Solubility in Ethanol 100 mM

LD50 (Mouse, oral) 329 mg/kg (hydrochloride)

LD50 (Mouse, i.v.) 45 mg/kg

LD50 (Rat, oral) 518 mg/kg (hydrochloride)

LD50 (Rat, i.v.) 15.3 mg/kg (hydrochloride)

Operational Plan: Personal Protective Equipment
(PPE)
A systematic approach to selecting and using PPE is critical when handling Bupranolol. The

following diagram illustrates the logical workflow for ensuring appropriate protection.
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Bupranolol Handling: PPE Selection Workflow

Hazard Assessment

PPE Selection

Procedure

Start: Handling Bupranolol

Assess Task:
- Weighing solid?

- Preparing solution?
- Administering to animals?

Wear Nitrile Gloves
(double-gloving recommended)

Wear a Lab Coat
(long-sleeved, buttoned)

Wear Safety Goggles
or Face Shield

Work in a Ventilated Hood
(if creating dust or aerosols)

Risk of inhalation

Proceed with Handling

Click to download full resolution via product page

Bupranolol Handling: PPE Selection Workflow

Experimental Protocol: Preparation of Bupranolol
Solutions
This section provides a detailed methodology for preparing Bupranolol solutions for in vitro

and in vivo experiments.

Preparation of a 10 mM Stock Solution in DMSO
Materials:

Bupranolol powder
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Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

1. Calculate the required mass of Bupranolol using the formula: mass (mg) = 10 mM *

271.78 g/mol * volume (L). For 1 mL of a 10 mM stock, 2.72 mg of Bupranolol is needed.

2. Weigh the calculated amount of Bupranolol powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of DMSO to the tube.

4. Vortex the solution until the Bupranolol is completely dissolved. Gentle warming or

sonication may be used to aid dissolution.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the stock solution at -20°C for up to one month or at -80°C for up to six months.

Preparation of a Working Solution for In Vivo
Experiments
This protocol is for preparing a saline-based formulation for animal studies.

Materials:

10 mM Bupranolol in DMSO stock solution

PEG300

Tween-80
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Saline (0.9% NaCl)

Sterile tubes

Procedure (for a 1 mL working solution):

1. In a sterile tube, add 100 µL of the 10 mM Bupranolol in DMSO stock solution.

2. Add 400 µL of PEG300 and mix thoroughly.

3. Add 50 µL of Tween-80 and mix until the solution is homogeneous.

4. Add 450 µL of saline to bring the final volume to 1 mL.

5. It is recommended to prepare this working solution fresh on the day of use.

Mechanism of Action: Beta-Adrenergic Receptor
Signaling
Bupranolol is a non-selective antagonist of beta-adrenergic receptors (β-ARs). It competes

with endogenous catecholamines like epinephrine and norepinephrine for binding to β1 and β2

receptors. This blockade inhibits the downstream signaling cascade, leading to its therapeutic

effects.

Bupranolol's Mechanism of Action

Antagonist Action
Signaling Pathway

Bupranolol Beta-Adrenergic
Receptor (β1/β2)

Blocks

G-Protein (Gs)

Activates

Adenylyl CyclaseActivates cAMPProduces Protein Kinase A (PKA)Activates Cellular Response
(e.g., increased heart rate,

bronchodilation)

Leads to

Click to download full resolution via product page

Bupranolol's Mechanism of Action on Beta-Adrenergic Receptors
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Disposal Plan
Due to its classification as a skin, eye, and respiratory irritant, Bupranolol waste must be

managed as hazardous chemical waste. Adherence to institutional and regulatory guidelines is

mandatory.

Disposal Workflow
The following diagram outlines the step-by-step process for the safe disposal of Bupranolol
waste.
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Bupranolol Waste Disposal Workflow

Waste Collection

Temporary Storage

Final Disposal

Start: Bupranolol Waste Generated

Segregate Waste:
- Solid (unused powder, contaminated items)

- Liquid (unused solutions)

Place in a Labeled,
Leak-Proof Hazardous

Waste Container

Store in a Designated
Hazardous Waste
Accumulation Area

Arrange for Pickup by
Environmental Health & Safety (EHS)

Dispose via Licensed
Hazardous Waste Vendor

(typically incineration)

Click to download full resolution via product page

Bupranolol Waste Disposal Workflow

Step-by-Step Disposal Guidance
Segregation:
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Solid Waste: Collect unused Bupranolol powder, contaminated personal protective

equipment (gloves, weigh boats, etc.), and any other solid materials that have come into

contact with the compound.

Liquid Waste: Collect unused Bupranolol solutions in a separate, compatible container.

Do not mix with other solvent waste streams unless permitted by your institution's EHS

guidelines.

Containment:

Use only approved hazardous waste containers that are in good condition, compatible with

the waste, and have a secure lid.

Clearly label the container with "Hazardous Waste" and the full chemical name

"Bupranolol".

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure and away from general laboratory traffic.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Do not dispose of Bupranolol down the drain or in the regular trash. Improper disposal

can lead to environmental contamination and regulatory non-compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b7906536?utm_src=pdf-body
https://www.benchchem.com/product/b7906536?utm_src=pdf-body
https://www.benchchem.com/product/b7906536?utm_src=pdf-body
https://www.benchchem.com/product/b7906536?utm_src=pdf-body
https://www.benchchem.com/product/b7906536?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7906536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. acewaste.com.au [acewaste.com.au]

To cite this document: BenchChem. [Essential Safety and Handling of Bupranolol for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7906536#personal-protective-equipment-for-
handling-bupranolol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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